(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((4-chlorophenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-[4-(4-chlorophenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]prop-2-en-1-one
• InChI: InChI=1S/C23H23ClN2O6S/c24-18-3-5-19(6-4-18)33(28,29)26-13-14-32-23(26)9-11-25(12-10-23)22(27)8-2-17-1-7-20-21(15-17)31-16-30-20/h1-8,15H,9-14,16H2/b8-2+
• InChI Key: VLSBWAIENLWTFA-KRXBUXKQSA-N
• Canonical SMILES: C1CN(CCC12N(CCO2)S(=O)(=O)C3=CC=C(C=C3)Cl)C(=O)C=CC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: C1CN(CCC12N(CCO2)S(=O)(=O)C3=CC=C(C=C3)Cl)C(=O)/C=C/C4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H23ClN2O6S
• Molecular Weight: 491.0 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((4-chlorophenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C23H23ClN2O6S and its molecular weight is 490.96. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((4-chlorophenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((4-chlorophenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antihypertensive Activity

• Research Insight : Derivatives of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, similar to the specified compound, have been evaluated for antihypertensive effects. Compounds with specific substitutions showed significant activity as alpha-adrenergic blockers in animal models, indicating potential for treating hypertension (Caroon et al., 1981).

Anticonvulsant Activity

• Research Insight : A series of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives exhibited anticonvulsant activities. This suggests the potential use of similar compounds in treating seizure disorders (Obniska et al., 2006).

Antiviral and Antimicrobial Properties

• Research Insight : Compounds with structural similarity to the specified chemical have shown promise in antiviral and antimicrobial applications. For instance, certain derivatives have demonstrated significant activity against human coronavirus and influenza virus (Apaydın et al., 2019), (Rajanarendar et al., 2010).

Anti-Cancer Activity

• Research Insight : Derivatives of (E)-1-(benzo[d][1,3]dioxol-5-yl)-3-phenyl prop-2-en-1-ones, closely related to the compound , have been investigated for anti-cancer properties. Molecular docking studies suggest their potential in targeting cancer cells (Alphonsa, 2020).

Antidiabetic Activity

• Research Insight : Certain derivatives of 1,5-diazaspiro[4.5]dec-1-en-5-ium salts, similar to the compound in focus, have shown potential in antidiabetic applications. These compounds exhibited moderate to high antidiabetic activity in in vitro studies (Kayukova et al., 2022).